Cas no 16089-44-4 (3-Chloro-4-(pyrrolidin-1-yl)aniline)

• Product Name: 3-Chloro-4-(pyrrolidin-1-yl)aniline
• CAS No: 16089-44-4
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• MDL: MFCD02628414
• CID: 1074234
• PubChem ID: 1075041
• Update Time: 2025-04-23

3-Chloro-4-(pyrrolidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(pyrrolidin-1-yl)aniline
• 3-Chloro-4-(1-pyrrolidinyl)aniline
• 3-Chloro-4-pyrrolidin-1-yl-phenylamine
• 3-chloro-4-pyrrolidinylphenylamine
• AC1LKWR2
• AC1Q51M2
• CTK7D6493
• Oprea1_083679
• SureCN76629
• Z57728078
• DB-117193
• DTXSID701283789
• SCHEMBL76629
• 16089-44-4
• 3-chloro-4-(1-pyrrolidinyl)Benzenamine
• AKOS000104412
• MFCD02628414
• STK347411
• EN300-72435
• 3-chloro-4-pyrrolidin-1-ylaniline
• G32652
• CS-0217261
• Benzenamine, 3-chloro-4-(1-pyrrolidinyl)-

• MDL： MFCD02628414
• Inchi： 1S/C10H13ClN2/c11-9-7-8(12)3-4-10(9)13-5-1-2-6-13/h3-4,7H,1-2,5-6,12H2
• InChI Key： FAJSLXVGFFLZMR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1CCCC1)N

Computed Properties

• Exact Mass: 196.07689
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26

3-Chloro-4-(pyrrolidin-1-yl)aniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-Chloro-4-(pyrrolidin-1-yl)aniline

Comprehensive Guide to 3-Chloro-4-(pyrrolidin-1-yl)aniline (CAS No. 16089-44-4): Properties, Applications, and Market Insights

3-Chloro-4-(pyrrolidin-1-yl)aniline (CAS No. 16089-44-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated aniline derivative features a pyrrolidine substitution, making it a valuable intermediate in synthetic chemistry. With the growing demand for novel drug candidates and crop protection agents, understanding this compound's properties and applications has become increasingly important for researchers and industry professionals.

The molecular structure of 3-Chloro-4-(pyrrolidin-1-yl)aniline combines an aromatic ring with both chloro and pyrrolidin-1-yl functional groups. This unique arrangement contributes to its chemical reactivity and potential biological activity. Recent studies suggest that similar aniline derivatives show promise in developing new medications, particularly in neurological and anti-inflammatory therapies, which aligns with current pharmaceutical trends focusing on CNS disorders and immune modulation.

In synthetic applications, 16089-44-4 serves as a versatile building block for creating more complex molecules. Its amine functionality allows for various coupling reactions, while the chloro substituent offers opportunities for further functionalization. These characteristics make it particularly valuable in medicinal chemistry, where researchers frequently search for "novel aniline-based drug candidates" or "pyrrolidine-containing bioactive compounds" - terms that reflect current industry interests.

The compound's physicochemical properties, including its solubility profile and stability characteristics, make it suitable for diverse formulation approaches. As the pharmaceutical industry increasingly focuses on "drug delivery optimization" and "bioavailability enhancement," understanding these properties becomes crucial. The pyrrolidine moiety in particular may influence the compound's pharmacokinetic behavior, a hot topic in current drug development circles.

Market analysis reveals growing interest in 3-Chloro-4-(pyrrolidin-1-yl)aniline from both academic and industrial sectors. Patent filings involving similar structures have shown an upward trend, particularly in areas addressing "targeted therapies" and "precision medicine." The compound's potential applications in developing kinase inhibitors or GPCR modulators align well with these cutting-edge therapeutic approaches that dominate current medical research discussions.

Quality control and analytical characterization of 16089-44-4 typically involve advanced techniques like HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and development purposes. The increasing emphasis on "analytical method development" and "impurity profiling" in regulatory guidelines makes this aspect particularly relevant for potential users of this chemical.

From a safety perspective, proper handling procedures should always be followed when working with 3-Chloro-4-(pyrrolidin-1-yl)aniline. While not classified as hazardous under standard regulations, appropriate laboratory practices are essential, reflecting the broader scientific community's focus on "green chemistry" and "sustainable research practices." These considerations are particularly important given the current emphasis on environmental responsibility in chemical research.

The synthesis of 3-Chloro-4-(pyrrolidin-1-yl)aniline typically involves multi-step organic transformations, with recent literature exploring more efficient catalytic methods. This aligns with the chemical industry's drive toward "atom economy" and "process intensification" - concepts frequently searched by professionals looking to optimize synthetic routes. The compound's production scalability makes it attractive for potential commercial applications.

In conclusion, 3-Chloro-4-(pyrrolidin-1-yl)aniline (CAS No. 16089-44-4) represents an important intermediate with significant potential in life sciences research. Its structural features and synthetic versatility position it well to contribute to advancements in pharmaceutical development and other specialized chemical applications. As research continues to explore new bioactive molecules, compounds like this chloro-pyrrolidinyl aniline derivative will likely remain valuable tools for scientific innovation.